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Compound of Interest

Compound Name: 2-Chloroanthraquinone

Cat. No.: B1664062 Get Quote

An In-depth Technical Guide to 2-Chloroanthraquinone

Introduction
2-Chloroanthraquinone is a halogenated aromatic organic compound derived from

anthraquinone.[1] It appears as a pale yellow to orange crystalline solid or powder at room

temperature.[1][2] This compound serves as a critical intermediate in the chemical industry,

particularly in the synthesis of a wide range of anthraquinone-based dyes and pigments.[1][2]

[3] Its applications also extend to the preparation of pharmaceuticals and agrochemicals.[1]

This document provides a comprehensive overview of the chemical structure, properties,

synthesis, and experimental protocols related to 2-Chloroanthraquinone for researchers,

scientists, and professionals in drug development.

Chemical Structure and Identification
The molecular structure of 2-Chloroanthraquinone consists of an anthraquinone core, which

is a tricyclic aromatic ketone, with a single chlorine atom substituted at the second position of

one of the outer benzene rings.

Chemical Structure Diagram
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Step 1: Condensation

Step 2: Cyclization & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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